Cas no 1379334-29-8 (1-1-(3,5-dichlorophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3,5-dichlorophenyl)cyclopropylethan-1-ol
• CAS No: 1379334-29-8
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 6225961
• PubChem ID: 129972290
• Update Time: 2025-05-20

1-1-(3,5-dichlorophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,5-dichlorophenyl)cyclopropylethan-1-ol
• EN300-1965933
• 1379334-29-8
• 1-[1-(3,5-dichlorophenyl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C11H12Cl2O/c1-7(14)11(2-3-11)8-4-9(12)6-10(13)5-8/h4-7,14H,2-3H2,1H3
• InChI Key： YWXQCEHGUVIDJO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1(C(C)O)CC1)Cl

Computed Properties

• Exact Mass: 230.0265204g/mol
• Monoisotopic Mass: 230.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(3,5-dichlorophenyl)cyclopropylethan-1-ol

Introduction to 1-(3,5-Dichlorophenyl)cyclopropylethan-1-ol (CAS No. 1379334-29-8)

1-(3,5-Dichlorophenyl)cyclopropylethan-1-ol is a unique organic compound with the CAS registry number 1379334-29-8. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its intriguing structure and potential applications. The molecule consists of a cyclopropane ring fused with a phenol group, where the phenolic hydroxyl group is attached to a 3,5-dichlorophenyl ring. This combination of structural features makes it a promising candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing 1-(3,5-Dichlorophenyl)cyclopropylethan-1-ol. One such approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The compound's unique structure has led to its investigation in drug discovery programs. The presence of the dichlorophenyl group imparts significant electronic and steric effects, which can be exploited in designing bioactive molecules. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development. For instance, researchers have reported that 1-(3,5-Dichlorophenyl)cyclopropylethan-1-ol exhibits selective inhibition against certain enzymes associated with inflammatory pathways, making it a valuable tool in preclinical research.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The cyclopropane ring is known for its high strain energy, which can be harnessed to develop novel materials with unique mechanical properties. Recent experiments have demonstrated that incorporating cyclopropylethanols into polymer matrices can significantly enhance their tensile strength and thermal stability.

The synthesis and characterization of 1-(3,5-Dichlorophenyl)cyclopropylethan-1-ol have been extensively documented in recent scientific literature. Advanced spectroscopic techniques such as NMR and IR have been employed to confirm its structure and purity. Furthermore, computational chemistry methods have been utilized to predict its electronic properties and reactivity under various conditions.

As research on this compound continues to evolve, its potential applications are expected to expand further. Collaborative efforts between chemists, biologists, and material scientists are likely to unlock new avenues for utilizing CAS No. 1379334-29-8 in diverse fields such as pharmaceuticals, agrochemicals, and advanced materials.